Cas no 52370-88-4 (Ethyl 3-phenylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-phenylpyrrolidine-3-carboxylate
• CAS No: 52370-88-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4823234
• Update Time: 2025-04-23

Ethyl 3-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-phenylpyrrolidine-3-carboxylate
• C=1C=CC=CC=1C1(C(=O)OCC)CCNC1

• Inchi： 1S/C13H17NO2/c1-2-16-12(15)13(8-9-14-10-13)11-6-4-3-5-7-11/h3-7,14H,2,8-10H2,1H3
• InChI Key： MQBZFJDCIQZYMA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=CC=2)CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Ethyl 3-phenylpyrrolidine-3-carboxylate

Comprehensive Guide to Ethyl 3-phenylpyrrolidine-3-carboxylate (CAS No. 52370-88-4): Properties, Applications, and Market Insights

Ethyl 3-phenylpyrrolidine-3-carboxylate (CAS No. 52370-88-4) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This ester derivative of 3-phenylpyrrolidine-3-carboxylic acid has garnered significant attention due to its unique structural features and potential applications. In this comprehensive guide, we explore its chemical properties, synthesis methods, industrial uses, and emerging trends in research.

The molecular structure of Ethyl 3-phenylpyrrolidine-3-carboxylate combines a pyrrolidine ring with phenyl and ester functional groups, creating a scaffold that's particularly valuable in medicinal chemistry. With a molecular formula of C₁₃H₁₇NO₂ and molecular weight of 219.28 g/mol, this compound exhibits properties that make it soluble in common organic solvents while remaining stable under standard conditions. Researchers frequently search for "52370-88-4 solubility" or "Ethyl 3-phenylpyrrolidine-3-carboxylate synthesis," reflecting the practical questions surrounding this molecule.

In pharmaceutical applications, Ethyl 3-phenylpyrrolidine-3-carboxylate serves as a key intermediate in the synthesis of various bioactive compounds. Its structural motif appears in molecules targeting neurological disorders, making it relevant to current research on neurodegenerative diseases. The compound's chiral center at the 3-position of the pyrrolidine ring allows for the creation of enantiomerically pure derivatives, a feature highly sought after in drug development. Recent publications have explored its potential in creating "pyrrolidine-based drug candidates," aligning with the pharmaceutical industry's focus on heterocyclic compounds.

The synthesis of 52370-88-4 typically involves multi-step organic reactions starting from readily available precursors. Common methods include the cyclization of appropriate amino esters or the modification of existing pyrrolidine derivatives. Process chemists often optimize these routes to improve yield and purity, addressing common search queries like "how to purify Ethyl 3-phenylpyrrolidine-3-carboxylate" or "large-scale production of 52370-88-4." Recent advances in green chemistry have also influenced synthesis protocols, with researchers developing more sustainable approaches to producing this valuable intermediate.

Beyond pharmaceuticals, Ethyl 3-phenylpyrrolidine-3-carboxylate finds applications in material science and agrochemical research. Its structural features contribute to the development of specialty chemicals with unique properties. The compound's stability and functional group compatibility make it attractive for creating novel materials, particularly in polymer chemistry where modified pyrrolidine derivatives can influence material characteristics. This versatility explains why searches for "3-phenylpyrrolidine derivatives applications" have increased in recent years.

The market for 52370-88-4 has shown steady growth, driven by demand from pharmaceutical and research sectors. Suppliers and manufacturers continue to optimize production processes to meet the needs of diverse applications. Quality control remains paramount, with analytical methods like HPLC and NMR ensuring product consistency. Industry professionals frequently inquire about "Ethyl 3-phenylpyrrolidine-3-carboxylate suppliers" and "52370-88-4 price trends," reflecting the commercial importance of this compound.

Safety considerations for handling Ethyl 3-phenylpyrrolidine-3-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should be observed. Material Safety Data Sheets (MSDS) provide detailed guidance, addressing common concerns searched as "52370-88-4 safety data" or "Ethyl 3-phenylpyrrolidine-3-carboxylate handling precautions."

Recent scientific literature highlights innovative applications of 3-phenylpyrrolidine derivatives in various fields. The compound's structural flexibility allows for numerous modifications, enabling researchers to tailor properties for specific needs. This adaptability has led to increased patent activity surrounding pyrrolidine carboxylate derivatives, particularly in therapeutic areas addressing unmet medical needs.

Analytical characterization of Ethyl 3-phenylpyrrolidine-3-carboxylate employs standard techniques including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry. These methods confirm identity and purity, essential for research and industrial applications. The compound's distinctive spectral features make identification straightforward, a fact reflected in search trends for "52370-88-4 NMR peaks" and "IR spectrum of Ethyl 3-phenylpyrrolidine-3-carboxylate."

Future prospects for 52370-88-4 appear promising as research continues to uncover new applications. The compound's role in developing innovative pharmaceuticals and advanced materials positions it as a valuable building block in synthetic chemistry. With growing interest in heterocyclic compound libraries for drug discovery, Ethyl 3-phenylpyrrolidine-3-carboxylate will likely maintain its importance in chemical research and development.

For researchers and industry professionals working with 3-phenylpyrrolidine derivatives, understanding the properties and applications of Ethyl 3-phenylpyrrolidine-3-carboxylate provides a foundation for innovation. Its combination of structural features, synthetic accessibility, and application potential makes it a compound of continuing interest across multiple scientific disciplines.